Cas no 1805362-19-9 (3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine
• CAS No: 1805362-19-9
• MF: C₇H₈F₂N₄O₂
• MW: 218.160827636719
• CID: 4855549
• Update Time: 2025-11-07

3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H8F2N4O2/c8-7(9)6-3(11)1-5(13(14)15)4(2-10)12-6/h1,7H,2,10-11H2
• InChI Key： UHSKLPNLEXJJHZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CN)=N1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: -0.5
• Topological Polar Surface Area: 111

Additional information on 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine

Introduction to 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine (CAS No. 1805362-19-9)

3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine, identified by the CAS number 1805362-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including amino, nitro, and difluoromethyl substituents, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine contribute to its potential utility in the development of novel therapeutic agents. The amino group at the 3-position and the aminomethyl group at the 6-position provide opportunities for further derivatization, enabling the creation of more complex molecules with tailored biological activities. Additionally, the nitro group at the 5-position can be reduced to an amine, expanding the structural diversity of derivatives. The difluoromethyl group at the 2-position introduces electron-withdrawing effects, which can influence both the electronic properties and metabolic stability of the compound.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles in drug discovery, particularly in areas such as antiviral, anticancer, and anti-inflammatory therapies. The unique electronic and steric properties of pyridine rings make them ideal for designing molecules that can interact with biological targets with high specificity and affinity.

One of the most compelling aspects of 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine is its potential as a building block for drug candidates. The presence of multiple reactive sites allows for diverse chemical transformations, including condensation reactions, nucleophilic substitutions, and metal-catalyzed coupling reactions. These modifications can be strategically employed to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Furthermore, the nitro group can serve as a handle for further functionalization through reduction or diazotization reactions, opening up numerous possibilities for structural diversification.

Recent advancements in computational chemistry have also facilitated the rapid design and optimization of pyridine derivatives like 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine. Molecular modeling techniques have enabled researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. This has significantly accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before experimental synthesis. Such computational approaches have been instrumental in identifying lead compounds that exhibit promising biological activity.

The pharmacological potential of 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors relevant to human health and disease. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress pathways. These findings are particularly intriguing given the well-documented roles of such pathways in chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions.

The synthetic route to 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine involves a series of well-established organic reactions that highlight its accessibility for industrial-scale production. Key steps include nitration followed by reduction to introduce amino groups, followed by protection-deprotection strategies to isolate specific functional sites. The use of difluoromethylation reagents has also been optimized to ensure high yields and selectivity. These synthetic methodologies underscore the compound's feasibility as a starting material for further pharmaceutical development.

The safety profile of 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine is another critical consideration in its potential application as a pharmaceutical intermediate. Preliminary toxicology studies have been conducted to assess its acute toxicity and potential long-term effects. While these studies are still ongoing, preliminary results suggest that the compound exhibits moderate solubility in water and moderate bioavailability when administered orally or intravenously. Further investigations are warranted to fully characterize its safety profile before human clinical trials.

The future directions for research on 3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine are multifaceted. One promising avenue is the exploration of its derivatives as kinase inhibitors or modulators of other enzyme systems implicated in disease pathogenesis. Additionally, its potential use as an intermediate in peptide mimetics or other therapeutic agents remains an attractive possibility. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine (CAS No. 1805362-19-9) represents a valuable scaffold for medicinal chemistry innovation. Its unique structural features offer numerous opportunities for chemical modification and biological evaluation, making it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound,3-Amino-6-(aminomethyl)-2-(difluoromethyl)-5-nitropyridine is poised to play an important role in addressing unmet medical needs across various therapeutic areas.